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Compound of Interest

Compound Name: 2,2'-Methylenediphenol

Cat. No.: B144329

A comprehensive resource for researchers, scientists, and drug development professionals on
the synonyms and chemical identifiers of 2,2'-Methylenediphenol.

In the fast-paced world of chemical research and drug development, precise communication is
paramount. The ability to accurately and unambiguously identify chemical compounds is the
foundation upon which scientific integrity is built. This guide provides a detailed overview of the
various synonyms, trade names, and identifiers for the compound 2,2'-Methylenediphenol,
ensuring clarity and preventing potential confusion in literature and laboratory settings.

Primary Identification

The most reliable method for identifying a chemical compound is through its Chemical
Abstracts Service (CAS) Registry Number. This unique numerical identifier is assigned to every
chemical substance described in the open scientific literature.

o |[UPAC Name: 2-[(2-hydroxyphenyl)methyl]phenol[1][2]
e CAS Number: 2467-02-9[1][3][41[51[6]1[71[8]1[9]

The International Union of Pure and Applied Chemistry (IUPAC) name provides a standardized
and systematic way of naming the compound based on its molecular structure. However, in
practice, a variety of other names are frequently encountered.

Systematic and Common Synonyms

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b144329?utm_src=pdf-interest
https://www.benchchem.com/product/b144329?utm_src=pdf-body
https://www.benchchem.com/product/b144329?utm_src=pdf-body
https://www.fishersci.com/us/en/browse/cas/2467-02-9
https://www.bocsci.com/product/bis-2-hydroxyphenyl-methane-cas-2467-02-9-15660.html
https://www.fishersci.com/us/en/browse/cas/2467-02-9
https://www.chemnet.com/cas/en/2467-02-9/bis(2-hydroxyphenyl)methane.html
https://www.chemicalbook.com/ProdSupplierGWCB1771088_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1771088.htm
https://www.chembk.com/en/chem/2,2'-METHYLENEDIPHENOL
https://www.amerigoscientific.com/bis2-hydroxyphenylmethane-98-item-116719.html
https://www.echemi.com/products/pid_Seven17790-22-methylenediphenol.html
https://www.thegoodscentscompany.com/data/rw1223721.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following table categorizes the various synonyms for 2,2'-Methylenediphenol found
throughout chemical literature and commercial sources. Understanding these different names
is crucial for conducting thorough literature searches and for clear communication within and
between research teams.

Type Synonym
IUPAC Name 2-[(2-hydroxyphenyl)methyl]phenol[1][2][8][10]
Systematic Name 2,2'-Methylenediphenol[1][3][5][71[8]

Bis(2-hydroxyphenyl)methane[1][2][4][6][71[8]
Common Name

[10]
Common Name 2,2'-Dihydroxydiphenylmethane[1][3][5][6][8][10]
Common Name Bis(o-hydroxyphenyl)methane[4][6][10]
Common Name 0,0'-Bis(hydroxyphenyl)methane[8][10]
Common Name 0-(o-Hydroxybenzyl)phenol[1][8][10]
Systematic Variant 2,2'-methylenebis(phenol)[1][5][8][10]
Systematic Variant Phenol, 2,2'-methylenebis-[1][4][5][8][10]
Trade Name/Isomer Confusion Bisphenol F[1][2][8][10]

It is important to note that "Bisphenol F" is a common name that can lead to ambiguity. While it
is sometimes used to refer to 2,2'-Methylenediphenol, it more accurately describes a mixture
of isomers, including 2,2'-, 2,4'-, and 4,4'-methylenediphenol. The 4,4" isomer is specifically
known as Bisphenol F under CAS number 620-92-8, while the 2,4' isomer has the CAS number
2467-03-0.[11][12] Therefore, for unambiguous identification, relying on the CAS number is
always the best practice.

Chemical Structure and Nomenclature Relationship

The various synonyms for 2,2'-Methylenediphenol all describe the same molecular structure.
The following diagram illustrates the core structure and how the different naming conventions
relate to it.
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Caption: Relationship between the core chemical structure and its various synonyms.
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Experimental and Application Context

2,2'-Methylenediphenol is a member of the dihydroxydiphenyl methane family and is the ortho
analogue of the more widely known Bisphenol F.[2] It is recognized as a contact sensitizer and
is found in resins and products based on phenol-formaldehyde.[2][10] Its derivatives have
applications as antioxidants in various materials. For instance, 2,2'-Methylenebis(4-methyl-6-
tert-butylphenol) is a well-known antioxidant.[13] The broader class of bisphenols is crucial in
the production of polycarbonate plastics and epoxy resins.[14]

Due to its potential as a contact sensitizer, accurate identification is critical in occupational
health and safety contexts. When conducting toxicological studies or developing safety
protocols, researchers must be precise in the isomer they are referencing to ensure the validity
and applicability of their findings.

Conclusion

The accurate identification of chemical compounds is a cornerstone of scientific research. For
2,2'-Methylenediphenol, while a variety of synonyms are in common use, the CAS number
2467-02-9 remains the most unambiguous identifier. Researchers and professionals in the
chemical and pharmaceutical industries are encouraged to use the CAS number in conjunction
with the JUPAC name or a well-recognized common name to avoid confusion and ensure the
integrity of their work. This guide serves as a quick reference to navigate the complex
landscape of chemical nomenclature for this important compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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